Cas no 647843-91-2 (Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-)

Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- structure
647843-91-2 structure
Product Name:Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
CAS No:647843-91-2
MF:C13H13FO
MW:204.240127325058
CID:416687
PubChem ID:10878259
Update Time:2025-04-19

Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
    • 1-[2-(4-fluorophenyl)ethynyl]cyclopentan-1-ol
    • 1-(4-Fluoro-phenylethynyl)-cyclopentanol
    • DTXSID20446820
    • 647843-91-2
    • Inchi: 1S/C13H13FO/c14-12-5-3-11(4-6-12)7-10-13(15)8-1-2-9-13/h3-6,15H,1-2,8-9H2
    • InChI Key: VRLSFKFUCQHSOM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C#CC1(CCCC1)O

Computed Properties

  • Exact Mass: 204.09509
  • Monoisotopic Mass: 204.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604211-250mg
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; .
647843-91-2
250mg
€524.40 2025-04-17
abcr
AB604211-500mg
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; .
647843-91-2
500mg
€726.50 2025-04-17
abcr
AB604211-1g
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; .
647843-91-2
1g
€996.40 2025-04-17
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